molecular formula C23H27NO2S B374794 3-[[(3Z)-3-(6H-benzo[c][1]benzothiepin-11-ylidene)propyl]-methylamino]propyl acetate

3-[[(3Z)-3-(6H-benzo[c][1]benzothiepin-11-ylidene)propyl]-methylamino]propyl acetate

Cat. No. B374794
M. Wt: 381.5g/mol
InChI Key: JUNITZPKTVZOBL-MTJSOVHGSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[[(3Z)-3-(6H-benzo[c][1]benzothiepin-11-ylidene)propyl]-methylamino]propyl acetate is a useful research compound. Its molecular formula is C23H27NO2S and its molecular weight is 381.5g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-[[(3Z)-3-(6H-benzo[c][1]benzothiepin-11-ylidene)propyl]-methylamino]propyl acetate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[[(3Z)-3-(6H-benzo[c][1]benzothiepin-11-ylidene)propyl]-methylamino]propyl acetate including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3-[[(3Z)-3-(6H-benzo[c][1]benzothiepin-11-ylidene)propyl]-methylamino]propyl acetate

Molecular Formula

C23H27NO2S

Molecular Weight

381.5g/mol

IUPAC Name

3-[[(3Z)-3-(6H-benzo[c][1]benzothiepin-11-ylidene)propyl]-methylamino]propyl acetate

InChI

InChI=1S/C23H27NO2S/c1-18(25)26-16-8-15-24(2)14-7-12-21-20-10-4-3-9-19(20)17-27-23-13-6-5-11-22(21)23/h3-6,9-13H,7-8,14-17H2,1-2H3/b21-12-

InChI Key

JUNITZPKTVZOBL-MTJSOVHGSA-N

Isomeric SMILES

CC(=O)OCCCN(C)CC/C=C\1/C2=CC=CC=C2CSC3=CC=CC=C31

SMILES

CC(=O)OCCCN(C)CCC=C1C2=CC=CC=C2CSC3=CC=CC=C31

Canonical SMILES

CC(=O)OCCCN(C)CCC=C1C2=CC=CC=C2CSC3=CC=CC=C31

Origin of Product

United States

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